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Compound of Interest

Compound Name: Mercuric Chloride

Cat. No.: B10784676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercuric chloride (HgCl2), a
compound of significant historical and contemporary relevance in various scientific fields. This
document details its chemical and physical properties, synthesis methods, diverse applications,
and, crucially, its biological interactions and toxicological profile. The information is intended for
professionals in research, science, and drug development who require a thorough
understanding of this compound for their work.

Core Identification

Mercuric chloride, also known as mercury(ll) chloride or corrosive sublimate, is an inorganic
compound with a rich history of use in medicine and chemistry.[1][2][3] It is a highly toxic, white
crystalline solid.[1][2][3]
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Identifier

Value

CAS Number

7487-94-7[1][4][5][6]

Molecular Formula

HgClo[1][4][][8]

IUPAC Name

Mercury(ll) chloride[1]

Other Names

Mercury dichloride, Corrosive sublimate[1][9]

EC Number

231-299-8[1][6]

PubChem CID

24085[1]

Physicochemical Properties

Mercuric chloride is a linear triatomic molecule, which contributes to its tendency to sublime.

[1] Its solubility in water increases significantly with temperature.[1]

Property Value

Molecular Weight 271.52 g/mol [3][71[9]

Appearance Odorless, white crystalline solid[2][3][10]
Density 5.43 g/lem3[3][7]

Melting Point 276 °C (549 °F)[3][7]

Boiling Point 304 °C (579 °F)[3][7]

Solubility in Water

6 g/100 mL at 20 °C, 36 g/100 mL at 100 °C[1]

Vapor Pressure

Slightly volatile at ordinary temperatures[3][10]

Synthesis and Manufacturing

Mercuric chloride can be produced through several chemical reactions:

o Direct Chlorination: The most common method involves the direct action of chlorine gas on

hot mercury.[2][3]
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e From Mercury(l) Compounds: It can be synthesized by adding hydrochloric acid to a hot,
concentrated solution of a mercury(l) compound like mercury(l) nitrate.[1][2][7] The reaction
is: Hg2(NO3)2 + 4 HCI — 2 HgClz + 2 H20 + 2 NO2.[1]

o Sublimation Method: Heating a mixture of solid mercury(ll) sulfate and sodium chloride also
yields volatile HgClz, which can be purified by sublimation.[1][2]

Applications in Research and Development

While many of its historical uses have been discontinued due to its toxicity, mercuric chloride
remains a valuable reagent in specific laboratory and industrial applications.[10]

o Catalyst in Chemical Synthesis: A primary application of mercuric chloride is as a catalyst
for the conversion of acetylene to vinyl chloride, the precursor to polyvinyl chloride (PVC).[1]
For this purpose, it is typically supported on carbon.[1]

e Reagent in Organic and Analytical Chemistry: It is used to form amalgams with metals like
aluminum and zinc, which are useful reducing agents in organic synthesis.[1][2]
Amalgamated aluminum, for instance, is used in the Barbier reaction.[1][2] Mercuric
chloride is also employed to remove dithiane groups in umpolung reactions.[1][2] In
analytical chemistry, it serves as a reagent for detecting and quantifying other substances.[5]
[11]

o Other Applications: It is used as a depolarizer in batteries and for surface sterilization of plant
explants in tissue culture.[1] Historically, it was used as a disinfectant, in photography as an
intensifier, and in wood preservation and embalming.[2][10][12]

Experimental Protocols

Detailed methodologies for key experiments involving mercuric chloride are crucial for
reproducibility and safety.

This protocol describes the activation of aluminum for use as a reducing agent.

e Cut aluminum foil into small strips.
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e Immerse the aluminum strips in an aqueous solution of mercuric chloride (typically 2-5%
w/v) for a few minutes.

» Athin layer of aluminum amalgam will quickly form on the surface of the strips.[1]

e The amalgamated aluminum should be used immediately in subsequent reactions, such as
the Barbier reaction or reduction of nitro compounds.[1][2]

This protocol outlines a general procedure for determining the median lethal concentration
(LCso) of mercuric chloride.

e Prepare a series of test concentrations of mercuric chloride in fiberglass tanks. For
common carp (Cyprinus carpio), concentrations may range from 0.05 ppm to 1 ppm.

e Acclimatize the test organisms (e.g., groups of 21 fish) to the laboratory conditions.

o Expose the organisms to the different test concentrations for a fixed period, typically 96
hours, without renewing the medium or providing food.

o Record mortality at regular intervals (e.g., 24, 48, 72, and 96 hours).

e Calculate the 96h-LCso value, which is the concentration that is lethal to 50% of the test
population after 96 hours of exposure.

This protocol details the investigation of mercuric chloride's effects on cell lines.

e Culture a suitable cell line, such as human lung carcinoma (H1299) or human leukemia (HL-
60) cells, under standard conditions.[13][14]

» Treat the cells with varying concentrations of mercuric chloride for a specified duration
(e.g., 6 to 24 hours).[14]

e Assess cell viability using a standard assay (e.g., WST-1 assay).

» To study apoptosis, analyze DNA fragmentation using gel electrophoresis or flow cytometry.
[14][15]
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 Investigate the apoptotic pathway by measuring the activation of key proteins like caspases
and the release of cytochrome c¢ from mitochondria using Western blotting.[14]

Biological Interactions and Signaling Pathways

Mercuric chloride is a potent toxin that exerts its effects through various mechanisms at the
cellular and molecular levels.

Mercuric chloride is highly toxic both acutely and as a cumulative poison.[1][9] Its toxicity
stems from its corrosive properties and the high affinity of the Hg?* ion for sulfhydryl groups in
proteins and enzymes, leading to their inactivation.[1] This can cause severe damage to the
mouth, throat, and stomach, and it tends to accumulate in the kidneys, potentially leading to
acute renal failure.[1][2]

In certain T-cell lines, mercuric chloride has been shown to promote lymphocyte proliferation
by activating a distinct signaling pathway that differs from that of interleukin-2 (IL-2).[15] It
preferentially induces the phosphorylation of c-Jun NH2-terminal kinases (JNKs) and c-Jun,
leading to DNA synthesis.[15]
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Caption: HgClz stimulates a JNK-linked signal cascade in CTLL-2 T-cells.

Mercuric chloride is a potent inducer of apoptosis (programmed cell death) in various cell
types, including human leukemia cells.[14] The mechanism often involves the mitochondrial
pathway, characterized by the release of cytochrome c¢ from the mitochondria into the cytosol.
[14] This release is a critical step that triggers the activation of caspase cascades, leading to
the execution of apoptosis.[14] Some studies also point to a caspase-3-independent pathway
involving mitochondrial dysfunction.[13][16]
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Caption: HgClz induces apoptosis via a mitochondrial-dependent pathway.
Safety and Handling
Due to its extreme toxicity, handling mercuric chloride requires strict safety protocols.[11]

+ Personal Protective Equipment (PPE): Always use appropriate PPE, including gloves, a lab

coat, and chemical safety goggles.

« Ventilation: Work in a well-ventilated area or under a fume hood to avoid inhaling dust or

vapors.
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o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
the container tightly closed.

» Disposal: Dispose of mercuric chloride and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

e Exposure: In case of contact with skin or eyes, rinse immediately with plenty of water. If
ingested or inhaled, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(HgCl2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10784676#mercuric-chloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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